Cas no 882231-27-8 ((propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 882231-27-8
• MF: C₁₉H₁₆FN₃O₂
• MW: 337.347647666931
• CID: 6603507
• PubChem ID: 3591160
• Update Time: 2025-06-26

(propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate
• 2-Propanone, O-[[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl]oxime
• SR-02000000216-1
• F1495-0128
• propan-2-one O-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carbonyl) oxime
• 882231-27-8
• (propan-2-ylideneamino) 3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxylate
• Z56924520
• AKOS001063071
• SR-02000000216

• Inchi： 1S/C19H16FN3O2/c1-13(2)22-25-19(24)17-12-23(16-6-4-3-5-7-16)21-18(17)14-8-10-15(20)11-9-14/h3-12H,1-2H3
• InChI Key： BDEXVKAYXSUHNM-UHFFFAOYSA-N
• SMILES： C/C(=N\OC(C1=CN(C2=CC=CC=C2)N=C1C1=CC=C(F)C=C1)=O)/C

Computed Properties

• Exact Mass: 337.12265492g/mol
• Monoisotopic Mass: 337.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 493.9±55.0 °C(Predicted)
• pka: -3.16±0.10(Predicted)

Additional information on (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate

The Compound CAS No 882231-27-8: (Propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate

The compound with CAS No 882231-27-8, commonly referred to as (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.

The molecular structure of (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a fluorophenyl group at the 3-position and a phenyl group at the 1-position contributes to its unique electronic properties and bioactivity. Additionally, the propan-2-ylidene amino group attached to the pyrazole ring introduces steric and electronic effects that further modulate its chemical reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing and pharmaceutical applications.

One of the most promising aspects of (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate is its demonstrated bioactivity in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential candidate for treating conditions such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Studies have indicated that it possesses significant pesticidal activity, particularly against a range of agricultural pests. This dual functionality underscores the versatility of (propan-2-ylidene)amino 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate as a multi-functional molecule with broad applicability across different industries.

The physical properties of this compound, including its solubility, stability, and melting point, have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its structural integrity and behavior under various conditions, which are critical for its formulation and application in real-world scenarios.

Moreover, computational modeling studies have been conducted to predict the binding affinity of (propan-2-ylidene)amino 3-(4-fluorophenyl)-1 phen yl pyrazole carbox ylate with various biological targets. These studies have revealed that the compound exhibits favorable binding interactions with key proteins involved in inflammatory pathways, further supporting its potential as an anti-inflammatory agent.

In conclusion, (propan - 2 - ylidene) amino 3 - (4 - fluorophen yl) - 1 - phen yl - 1 H - pyrazol e - 4 - carbox ylate (CAS No 882231 - 27 - 8) is a remarkable organic compound with diverse applications in pharmacology and agrochemistry. Its unique molecular structure, coupled with its demonstrated bioactivity and stability, positions it as a promising candidate for future drug development and pest control solutions. As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to play an increasingly important role in advancing both human health and agricultural productivity.